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Introduction

3-Bromo-4-ethoxy-5-methoxybenzonitrile is a substituted benzonitrile compound of
significant interest in the fields of pharmaceutical and agrochemical research. Its unique
molecular architecture, featuring a strategically positioned bromine atom and electron-donating
ethoxy and methoxy groups on the aromatic ring, makes it a versatile synthetic intermediate.
This guide provides an in-depth overview of its physicochemical properties, methodologies for
their determination, and insights into its synthesis and potential applications. The strategic
placement of the bromo, ethoxy, and methoxy groups influences the molecule's reactivity and
potential for forming complex molecular structures, making it a valuable building block in
organic synthesis.[1][2]

Core Physicochemical Properties

A thorough understanding of the physicochemical properties of 3-Bromo-4-ethoxy-5-
methoxybenzonitrile is fundamental to its application in research and development. These
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properties govern its behavior in various chemical and biological systems.

Property Value Source

3-Bromo-4-ethoxy-5-
IUPAC Name O N/A
methoxybenzonitrile

CAS Number 495396-35-5 [3][4]
Molecular Formula C10H10BrNO2 [3]14]
Molecular Weight 256.10 g/mol [3]
Physical Form Solid [4]

Data not available. For
reference, the related
Melting Point compound 3-Bromo-4-hydroxy-  N/A
5-methoxybenzonitrile has a
melting point of 137-140 °C.[1]

Data not available. For the
isomeric compound 3-bromo-
. ) 5-ethoxy-4-
Boiling Point o N N/A
methoxybenzonitrile, a boiling
point of 306.5°C at 760 mmHg

has been reported.[5]

Data not available. Expected
- to have low solubility in water
Solubility o N/A
and good solubility in common

organic solvents.

Predicted XlogP 2.6 [6]

Synthesis and Relevance

3-Bromo-4-ethoxy-5-methoxybenzonitrile is not a naturally occurring compound and must be
synthesized. Patent literature outlines methods for its preparation, often involving multi-step
sequences starting from more readily available precursors. One common strategy involves the
etherification of a corresponding hydroxybenzonitrile, followed by bromination. The synthesis of
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related compounds often starts from isovanillin, which undergoes ethylation and subsequent
transformations to introduce the nitrile and bromo functionalities.[7]

The true value of this compound lies in its role as a versatile intermediate. The bromine atom
provides a reactive handle for various cross-coupling reactions, such as Suzuki and Buchwald-
Hartwig couplings, which are pivotal in the construction of complex molecular frameworks.[8]
The nitrile group can be hydrolyzed to a carboxylic acid, reduced to an amine, or converted to
other functional groups, offering numerous avenues for molecular elaboration.[2] This synthetic
flexibility makes 3-Bromo-4-ethoxy-5-methoxybenzonitrile a valuable precursor for the
synthesis of novel therapeutic agents and agrochemicals.[1][8]

Experimental Protocols for Physicochemical
Characterization

Accurate determination of physicochemical parameters is crucial for drug discovery and
development. The following are standard, field-proven protocols for determining key properties
of 3-Bromo-4-ethoxy-5-methoxybenzonitrile.

Determination of Octanol-Water Partition Coefficient
(LogP)
The octanol-water partition coefficient (LogP) is a critical measure of a compound's lipophilicity,

which influences its absorption, distribution, metabolism, and excretion (ADME) properties. The
Shake Flask method is a widely accepted standard for LogP determination.

Methodology: Shake-Flask Method (based on OECD Guideline 107)
o Preparation of Solutions:
o Prepare a stock solution of 3-Bromo-4-ethoxy-5-methoxybenzonitrile in n-octanol.
o The n-octanol and water used must be mutually saturated before the experiment.
 Partitioning:

o Add a known volume of the n-octanol stock solution to a separatory funnel.
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o Add a known volume of water to the funnel.

o Shake the funnel vigorously for a predetermined time (e.g., 30 minutes) to allow for
partitioning of the solute between the two phases.

o Allow the phases to separate completely.

e Analysis:
o Carefully separate the n-octanol and water layers.

o Determine the concentration of the compound in each phase using a suitable analytical
technique, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography
(HPLC).

e Calculation:

o The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol
phase to the concentration in the aqueous phase.

o LogP is the base-10 logarithm of P.

Analysis & Calculation
Partitioning.
Combine solutions S ; Measure concentration / N
[m S mmeJ—»[ﬁhake vluorously)—h[Al low phases to separate Separate layers / in each phase (UV-VI/HPLC) Calculate P and LogP

Click to download full resolution via product page

Caption: Workflow for LogP Determination using the Shake-Flask Method.
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Determination of Acid Dissociation Constant (pKa)

The pKa value indicates the strength of an acid in a solution and is crucial for understanding a
compound's ionization state at different pH values, which affects its solubility, permeability, and
receptor binding. For a compound like 3-Bromo-4-ethoxy-5-methoxybenzonitrile, which does
not have a readily ionizable proton, this section serves as a general protocol for compounds
with acidic or basic functionalities.

Methodology: Potentiometric Titration

Sample Preparation:

o Dissolve an accurately weighed amount of the compound in a suitable solvent (e.g., a
mixture of water and a co-solvent like methanol or DMSO if solubility is an issue).

Titration Setup:

o Calibrate a pH meter with standard buffer solutions.

o Place the sample solution in a beaker with a magnetic stirrer and immerse the pH
electrode.

Titration:

o Add a standardized solution of a strong acid (e.g., HCI) or a strong base (e.g., NaOH) in
small, precise increments.

o Record the pH of the solution after each addition, allowing the reading to stabilize.

Data Analysis:

o Plot the pH of the solution against the volume of titrant added.

o The pKa is determined from the pH at the half-equivalence point of the titration curve.
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Caption: Workflow for pKa Determination using Potentiometric Titration.

Conclusion

3-Bromo-4-ethoxy-5-methoxybenzonitrile is a promising building block for the synthesis of
novel compounds in the pharmaceutical and agrochemical sectors. While a complete
experimental dataset for all its physicochemical properties is not yet publicly available, its
structural features and the properties of related compounds suggest its utility in creating
diverse and complex molecules. The standardized protocols outlined in this guide provide a
robust framework for its characterization, enabling researchers to effectively integrate this
compound into their discovery and development pipelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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